Cas no 1797793-78-2 (2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide)

• Product Name: 2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide
• CAS No: 1797793-78-2
• MF: C₁₈H₂₄N₄O₄
• MW: 360.407564163208
• CID: 6206224
• PubChem ID: 71806792
• Update Time: 2025-10-30

2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide
• 2-oxo-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]imidazolidine-1-carboxamide
• 2-oxo-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)imidazolidine-1-carboxamide
• 1797793-78-2
• AKOS024559821
• F6436-2533
• 2-OXO-N-{[1-(2-PHENOXYACETYL)PIPERIDIN-4-YL]METHYL}IMIDAZOLIDINE-1-CARBOXAMIDE

• Inchi： 1S/C18H24N4O4/c23-16(13-26-15-4-2-1-3-5-15)21-9-6-14(7-10-21)12-20-18(25)22-11-8-19-17(22)24/h1-5,14H,6-13H2,(H,19,24)(H,20,25)
• InChI Key： UZMJDPRLAWHZFQ-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1)N1CCC(CNC(N2C(NCC2)=O)=O)CC1

Computed Properties

• Exact Mass: 360.17975526g/mol
• Monoisotopic Mass: 360.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide

Comprehensive Analysis of 2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide (CAS No. 1797793-78-2)

The compound 2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide (CAS No. 1797793-78-2) is a synthetic organic molecule with a unique structural framework. This imidazolidine derivative has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The molecule features a piperidine ring linked to an imidazolidinone core via a carboxamide bridge, making it a promising candidate for modulating biological targets.

In recent years, researchers have explored the therapeutic potential of 2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide in addressing conditions related to inflammation and metabolic disorders. Its structural similarity to known bioactive compounds suggests it may interact with enzymes or receptors involved in these pathways. The phenoxyacetyl moiety, in particular, is a common pharmacophore found in molecules with anti-inflammatory properties, sparking interest in its mechanism of action.

The synthesis of CAS No. 1797793-78-2 involves multi-step organic reactions, including amide bond formation and piperidine functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing demand for novel small-molecule therapeutics, this compound is frequently discussed in forums focusing on medicinal chemistry and drug design.

One of the most searched questions related to this compound is: "What are the potential applications of 2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide in drug development?" Preliminary studies suggest it could serve as a scaffold for designing inhibitors targeting specific protein-protein interactions. Additionally, its carboxamide group may enhance solubility, a critical factor in optimizing pharmacokinetic properties.

From an industrial perspective, CAS No. 1797793-78-2 is often sourced by laboratories specializing in custom synthesis and contract research organizations (CROs). Its relevance in high-throughput screening libraries underscores its value in identifying lead compounds. Researchers also investigate its stability under various pH conditions, a topic frequently queried in scientific databases.

Environmental and safety profiles of 2-oxo-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}imidazolidine-1-carboxamide are another area of interest. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological impact are subjects of ongoing study, aligning with the broader trend of green chemistry in pharmaceutical manufacturing.

In summary, CAS No. 1797793-78-2 represents a versatile chemical entity with untapped potential in life sciences. Its structural complexity and functional groups make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.